Cas no 736894-42-1 (4-Chloro-5-methoxy-1,3-benzothiazol-2-amine)

• Product Name: 4-Chloro-5-methoxy-1,3-benzothiazol-2-amine
• CAS No: 736894-42-1
• MF: C₈H₇ClN₂OS
• MW: 214.671979188919
• CID: 5037937
• Update Time: 2025-05-24

4-Chloro-5-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-methoxybenzo[d]thiazol-2-amine
• 4-chloro-5-methoxy-1,3-benzothiazol-2-amine
• STL302047
• 4-Chloro-5-methoxy-1,3-benzothiazol-2-amine

• Inchi： 1S/C8H7ClN2OS/c1-12-4-2-3-5-7(6(4)9)11-8(10)13-5/h2-3H,1H3,(H2,10,11)
• InChI Key： BKXFCXSACZJJKI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1N=C(N)S2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2.6
• Topological Polar Surface Area: 76.4

Additional information on 4-Chloro-5-methoxy-1,3-benzothiazol-2-amine

4-Chloro-5-methoxy-1,3-benzothiazol-2-amine (CAS No. 736894-42-1): A Comprehensive Overview

The compound 4-Chloro-5-methoxy-1,3-benzothiazol-2-amine (CAS No. 736894-42-1) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of benzothiazoles, which are heterocyclic aromatic compounds with a broad range of applications. The benzothiazole core of this molecule is further substituted with a chlorine atom at the 4-position and a methoxy group at the 5-position, while the amino group is located at the 2-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of 4-Chloro-5-methoxy-1,3-benzothiazol-2-amine in various applications. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The presence of the amino group and the electron-withdrawing chlorine atom makes this compound an excellent candidate for coordinating with metal ions, leading to the formation of highly porous and stable structures. These materials have shown promise in gas storage, catalysis, and sensing applications.

In addition to its role in materials science, 4-Chloro-5-methoxy-1,3-benzothiazol-2-amine has also been investigated for its potential in drug discovery. The benzothiazole scaffold is known for its ability to interact with various biological targets, including enzymes and receptors. Recent research has focused on modifying the substituents on the benzothiazole ring to enhance its bioavailability and selectivity. For example, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, making it a valuable lead compound for further optimization in medicinal chemistry.

The synthesis of 4-Chloro-5-methoxy-1,3-benzothiazol-2-amine typically involves a multi-step process that combines aromatic substitution reactions with nucleophilic aromatic substitution. The introduction of the chlorine atom and methoxy group is often achieved through electrophilic aromatic substitution, while the amino group is introduced via nucleophilic aromatic substitution under specific conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

From an environmental standpoint, understanding the fate and transport of 4-Chloro-5-methoxy-1,3-benzothiazol-2-amines in natural systems is crucial. Studies have shown that this compound exhibits moderate persistence in aquatic environments due to its hydrophobic nature and resistance to microbial degradation. However, its potential toxicity to aquatic organisms remains a topic of ongoing research. Regulatory agencies are increasingly focusing on assessing the environmental risks associated with such compounds to ensure their safe use in industrial and pharmaceutical applications.

In conclusion, 4-Chloro-5-methoxy-1,3-benzothiazol-2-amines (CAS No. 736894_000000000000000042_1) represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is expected to play an even more significant role in shaping future innovations in materials science and pharmacology.